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Abstract

The polyurethane industry is at a critical juncture, facing increasing pressure to adopt
sustainable practices and reduce its reliance on petrochemical feedstocks.[1][2][3] This in-
depth technical guide provides researchers, scientists, and drug development professionals
with a comprehensive overview of the burgeoning field of bio-based isocyanates for
polyurethane synthesis. Moving beyond a simple recitation of facts, this guide delves into the
core scientific principles, synthesis methodologies, and material characteristics that are
shaping the future of sustainable polymer chemistry. We will explore the diverse array of
renewable feedstocks, from vegetable oils to amino acids and terpenes, and detail the
chemical pathways to transform them into viable isocyanate monomers. Furthermore, this
guide will provide practical, step-by-step protocols for key laboratory-scale syntheses and
critically evaluate the properties of the resulting bio-based polyurethanes, offering a forward-
looking perspective on the challenges and opportunities that lie ahead.

Introduction: The Imperative for Green
Polyurethanes
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Polyurethanes (PUs) are a cornerstone of the modern materials landscape, prized for their
versatility and tunable properties that lend them to applications ranging from flexible foams in
furniture and automotive seating to rigid insulation, coatings, adhesives, and elastomers.[4][5]
[6] The global polyurethane market was valued at over $95 billion in 2019 and continues to
expand.[2][3] However, this success is shadowed by a significant environmental footprint.
Conventional PU synthesis relies heavily on petroleum-derived polyols and isocyanates, such
as toluene diisocyanate (TDI) and methylene diphenyl diisocyanate (MDI).[5][7] The production
of these isocyanates often involves the use of highly toxic phosgene, raising significant health
and safety concerns.[2][5][8]

The transition to a bio-based economy necessitates a fundamental shift in how we produce
these essential polymers. While significant strides have been made in developing bio-based
polyols from sources like vegetable oils and polysaccharides, the isocyanate component has
remained a formidable challenge.[5][9][10] This guide will illuminate the path forward by
focusing on the synthesis and application of bio-based isocyanates, a critical step towards
creating fully renewable and sustainable polyurethanes.

The Landscape of Bio-Based Isocyanates: A
Feedstock-Centric Approach

The development of bio-based isocyanates hinges on the creative utilization of renewable raw
materials. Several promising avenues have emerged, each with its own unigque chemistry and
potential applications.

Fatty Acid-Derived Isocyanates: Leveraging the Power
of Vegetable Oils

Vegetable oils, being abundant and relatively low-cost, are a prime candidate for bio-based
monomer synthesis.[9] These triglycerides can be chemically modified to yield diisocyanates. A
common strategy involves the conversion of fatty acids into corresponding acyl azides, followed
by a Curtius rearrangement to form the isocyanate groups.[1][11][12]

For instance, oleic acid, a major component of many vegetable oils, can be converted to a
linear saturated terminal diisocyanate.[11][12] This bio-based diisocyanate can then be reacted
with both petroleum-derived and bio-based polyols to produce polyurethanes with properties
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comparable to those made with conventional diisocyanates like 1,6-hexamethylene
diisocyanate (HDI).[11][12]

Experimental Protocol: Synthesis of a Fatty Acid-Based Diisocyanate via Curtius
Rearrangement

Objective: To synthesize a diisocyanate from a dicarboxylic acid derived from a fatty acid.

Materials:

Dimer acid (derived from fatty acids)

Thionyl chloride (SOCI2)

Sodium azide (NaNs)

Anhydrous toluene

Anhydrous hexane
Procedure:

e Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve the dimer acid in an excess of thionyl chloride. Heat the mixture to
reflux for 2-3 hours to ensure complete conversion to the corresponding acid chloride. The
excess thionyl chloride can be removed by distillation under reduced pressure.

o Acyl Azide Synthesis: Dissolve the obtained dimer acid chloride in anhydrous toluene. In a
separate flask, prepare a solution of sodium azide in water. Cool the toluene solution to 0-5
°C in an ice bath and slowly add the agueous sodium azide solution with vigorous stirring.
Maintain the temperature below 10 °C throughout the addition. After the addition is complete,
continue stirring for an additional 1-2 hours at room temperature.

o Phase Separation: Transfer the reaction mixture to a separatory funnel. The organic layer
containing the acyl azide is separated, washed with water and brine, and dried over
anhydrous magnesium sulfate.
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o Curtius Rearrangement: The dried toluene solution of the acyl azide is heated to 80-100 °C.
The rearrangement is typically accompanied by the evolution of nitrogen gas. The reaction is
monitored by IR spectroscopy, looking for the disappearance of the azide peak (~2130 cm™1)
and the appearance of the isocyanate peak (~2270 cm™1).

 Purification: After the reaction is complete, the solvent is removed under reduced pressure.
The resulting crude diisocyanate can be purified by vacuum distillation or recrystallization
from a suitable solvent like hexane.

Causality: The use of thionyl chloride is a standard and efficient method for converting
carboxylic acids to acid chlorides, which are more reactive towards nucleophilic substitution by
the azide ion. The Curtius rearrangement is a thermally induced decomposition of the acyl
azide that proceeds through a nitrene intermediate to yield the isocyanate. The choice of
anhydrous solvents is critical to prevent the hydrolysis of the isocyanate product.

Amino Acid-Based Isocyanates: Biocompatible Building
Blocks

Amino acids offer a unique advantage in the synthesis of bio-based isocyanates due to their
inherent chirality and biocompatibility. L-lysine, with its two amino groups, is a particularly
attractive starting material for the synthesis of diisocyanates.[13] The resulting lysine
diisocyanate (LDI) and its derivatives, such as the ethyl ester (EELDI) or methyl ester (MELDI),
have been extensively explored for biomedical applications, including drug delivery systems
and tissue engineering scaffolds.[4][14][15][16] The degradation products of LDI-based
polyurethanes, namely lysine, are non-toxic, making them highly desirable for in-vivo
applications.[14][15][16]

Caption: Synthesis of L-lysine diisocyanate (LDI) from L-lysine ethyl ester.
Experimental Protocol: Synthesis of L-Lysine Ethyl Ester Diisocyanate (LDI)
Obijective: To synthesize LDI from L-lysine ethyl ester dihydrochloride (LEED).[17]
Materials:

¢ L-lysine ethyl ester dihydrochloride (LEED)
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Triphosgene

Pyridine

Anhydrous chloroform (CHCIs3)

0.1 M Hydrochloric acid (HCI)
Procedure:

e Reaction Setup: In a dry, 250 mL round-bottom flask, combine LEED, pyridine, and
anhydrous chloroform. Stir the mixture in an ice-salt bath for 10 minutes.[17]

o Triphosgene Addition: Prepare a solution of triphosgene in anhydrous chloroform. Slowly add
this solution to the LEED mixture using a pressure-equalizing dropping funnel over 10
minutes, maintaining the temperature between -15 °C and -10 °C.[17]

e Reaction: Stir the resulting light-yellow solution for 5 hours at 0 °C.[17]

o Workup: Extract the reaction mixture with cold 0.1 M aqueous HCI. Re-extract the aqueous
layer twice with chloroform.[17]

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude LDI. Further purification can be
achieved by vacuum distillation.

Trustworthiness: This protocol utilizes triphosgene as a safer, solid alternative to gaseous
phosgene.[8] Pyridine acts as a base to neutralize the HCI generated during the reaction.[17]
The low-temperature conditions are crucial to control the reactivity of the reagents and
minimize side reactions.

Terpene-Based Isocyanates: From Pine Trees to
Polymers

Terpenes, a diverse class of hydrocarbons produced by plants, represent another exciting
frontier for bio-based monomers.[18] Turpentine, a readily available byproduct of the pulp and
paper industry, is a rich source of terpenes like p-menthane.[19][20] P-menthane-1,8-diamine
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(PMDA) can be synthesized from turpentine and subsequently converted to p-menthane-1,8-
diisocyanate (PMDI) through a phosgene-free route.[19][20] PMDI is a structural analogue of
the petroleum-based isophorone diisocyanate (IPDI) and shows promise as a bio-based
alternative in coatings and elastomers.[19]

Caption: General reaction scheme for non-isocyanate polyurethane (NIPU) synthesis.

Challenges and Future Outlook

Despite the significant progress in the field of bio-based isocyanates, several challenges
remain on the path to widespread commercialization.

o Cost-Competitiveness: The production costs of bio-based isocyanates are often higher than
their petroleum-based counterparts, hindering their adoption in large-scale applications. [21]
[22]* Scalability: Many of the current synthesis methods are performed at the laboratory
scale, and scaling up these processes to industrial production levels presents significant
engineering challenges. [21]* Performance Gaps: While many bio-based polyurethanes
exhibit excellent properties, they may not always match the performance of conventional
materials in all applications. [1][2]Further research is needed to fine-tune the structure-
property relationships of these novel polymers.

» Feedstock Availability and Competition: The availability of certain biomass feedstocks can be
variable, and there may be competition with other industries, such as food and biofuels.

Despite these hurdles, the future of bio-based isocyanates and polyurethanes is bright.
Ongoing research is focused on developing more efficient and cost-effective synthesis routes,
exploring new and underutilized biomass resources, and enhancing the performance of bio-
based polyurethanes. [23]The increasing consumer demand for sustainable products and
tightening environmental regulations will continue to drive innovation in this field, paving the
way for a new generation of green polymers. [22][23]

References

e Hojabri, L., Kong, X., & Narine, S. S. (2009). Fatty acid-derived diisocyanate and biobased
polyurethane produced from vegetable oil: synthesis, polymerization, and characterization.
Biomacromolecules, 10(4), 884—891. [Link]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.mdpi.com/1420-3049/28/20/7133
https://pubmed.ncbi.nlm.nih.gov/37894612/
https://www.mdpi.com/1420-3049/28/20/7133
https://eureka.patsnap.com/report-exploring-bio-based-alternatives-to-isocyanates
https://www.metatechinsights.com/industry-insights/bio-based-isocyanate-market-2864
https://eureka.patsnap.com/report-exploring-bio-based-alternatives-to-isocyanates
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d2gc04644j
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d2gc04644j
https://www.archivemarketresearch.com/reports/bio-based-polyurethane-market-6681
https://www.metatechinsights.com/industry-insights/bio-based-isocyanate-market-2864
https://www.archivemarketresearch.com/reports/bio-based-polyurethane-market-6681
https://pubs.acs.org/doi/10.1021/bm801411w
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hojabri, L., Kong, X., & Narine, S. S. (2009). Fatty acid-derived diisocyanate and biobased
polyurethane produced from vegetable oil: synthesis, polymerization, and characterization.
PubMed, 10(4), 884-91. [Link]

Baud, G., et al. (2013). Novel fatty acid based di-isocyanates towards the synthesis of
thermoplastic polyurethanes. European Polymer Journal, 49(1), 148-157. [Link]

Tawade, B. V., et al. (2018). Bio-Based Di-/Poly-isocyanates for Polyurethanes: An Overview.
ResearchGate. [Link]

Furtwengler, P., et al. (2019). Green Polyurethanes from Renewable Isocyanates and
Biobased White Dextrins. Polymers, 11(2), 244. [Link]

Niesiobedzka, J., & Datta, J. (2023). Challenges and recent advances in bio-based
isocyanate production. Green Chemistry, 25(6), 2343-2361. [Link]

Morales-Cerrada, R., et al. (2021). Fully Bio-Based Thermosetting Polyurethanes from Bio-
Based Polyols and Isocyanates. Polymers, 13(8), 1269. [Link]

Delavarde, A., et al. (2023). Paving the Way towards Sustainability of Polyurethanes:
Synthesis and Properties of Terpene-Based Diisocyanate. Molecules, 28(20), 7133. [Link]

More, A. S., et al. (2013). Novel fatty acid based di-isocyanates towards the synthesis of
thermoplastic polyurethanes. ResearchGate. [Link]

Mahajan, P., & Mahajan, D. (2017). Synthesis and characterization of vegetable oil based
polyurethane derived from biobased isocyanate. ResearchGate. [Link]

Lee, S., et al. (2024). Bio-Based Polyurethane Materials: Technical, Environmental, and
Economic Insights. MDPI. [Link]

Ferdous, W., & Adhikari, B. (2024). Bio-Based Polyurethane Coatings: Pioneering Efficient
and Eco-Friendly Solutions for Sustainable Applications. SSRN. [Link]

Morales-Cerrada, R., et al. (2021). Fully Bio-Based Thermosetting Polyurethanes from Bio-
Based Polyols and Isocyanates. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19281152/
https://www.sciencedirect.com/science/article/abs/pii/S001430571200378X
https://www.researchgate.net/publication/327090224_Bio-Based_Di-Poly-isocyanates_for_Polyurethanes_An_Overview
https://www.mdpi.com/2073-4360/11/2/244
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d2gc04556a
https://www.mdpi.com/2073-4360/13/8/1269
https://www.mdpi.com/1420-3049/28/20/7133
https://www.researchgate.net/publication/257161578_Novel_fatty_acid_based_di-isocyanates_towards_the_synthesis_of_thermoplastic_polyurethanes
https://www.researchgate.net/publication/321872895_Synthesis_and_characterization_of_vegetable_oil_based_polyurethane_derived_from_biobased_isocyanate
https://www.mdpi.com/2073-4360/16/10/1359
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=4745814
https://www.researchgate.net/publication/350810757_Fully_Bio-Based_Thermosetting_Polyurethanes_from_Bio-Based_Polyols_and_Isocyanates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Delavarde, A., et al. (2023). Paving the Way towards Sustainability of Polyurethanes:
Synthesis and Properties of Terpene-Based Diisocyanate. PubMed, 37894612. [Link]

Zhang, J., et al. (2007). Synthesis and characterization of biodegradable polyurethane based
on poly(e-caprolactone) and L-lysine ethyl ester diisocyanate. Hep Journals. [Link]

Thevenon, A., et al. (2018). Non-isocyanate polyurethanes synthesized from terpenes using
thiourea organocatalysis and thiol-ene-chemistry. Polymer Chemistry, 9(42), 5227-5233.
[Link]

S. M., A, et al. (2020). Polyurethanes from vegetable oils and applications: a review.
ResearchGate. [Link]

Memon, H., et al. (2022). Polyurethane foams from vegetable oil-based polyols: a review.
Journal of Polymers and the Environment, 30(8), 3059-3075. [Link]

Roy, D., & Mukhopadhyay, S. (2024). Green Gold: Harnessing Used Vegetable Oil for
Sustainable Polyurethane Production. ResearchGate. [Link]

Zhang, J., et al. (2007). Scheme 1 Synthesis of L-lysine ethyl ester diisocyanate (LDI).
ResearchGate. [Link]

El-Ghatta, H., et al. (2020). New Biobased Polyurethane Materials from Modified Vegetable
Oil. Journal of Renewable Materials, 8(1), 1-12. [Link]

N.A. (2024). Bio-based Polyurethane Market Insightful Analysis: Trends, Competitor
Dynamics, and Opportunities 2025-2033. LinkedIn. [Link]

Zhou, Y., et al. (2023). Recent Progress in Synthesis and Application of Bio-based
Polyurethanes. Journal of Forest Products Industry. [Link]

lonescu, M. (2023). Bio-Based Polyurethanes and Their Applications. ACS Symposium
Series. [Link]

Niesiobedzka, J., & Datta, J. (2023). Challenges and recent advances in bio-based
isocyanate production. Royal Society of Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37894612/
https://www.hep.com.cn/paper-article/2007/12/15/3151.html
https://pubs.rsc.org/en/content/articlelanding/2018/py/c8py01140k
https://www.researchgate.net/publication/344426572_Polyurethanes_from_vegetable_oils_and_applications_a_review
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8912902/
https://www.researchgate.net/publication/380252119_Green_Gold_Harnessing_Used_Vegetable_Oil_for_Sustainable_Polyurethane_Production
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-L-lysine-ethyl-ester-diisocyanate-LDI_fig1_229049969
https://www.techscience.com/jrm/v8n1/38641
https://www.linkedin.com/pulse/bio-based-polyurethane-market-insightful-analysis-trends-gandhe-j2gqf
http://www.jifpi.net/EN/10.3969/j.issn.2095-0756.2023.01.01
https://pubs.acs.org/doi/abs/10.1021/bk-2023-1447.ch001
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d2gc04556a/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Guan, J., et al. (2004). Synthesis, Biodegradability, and Biocompatibility of Lysine
Diisocyanate—Glucose Polymers. Biomacromolecules, 5(6), 2188-2197. [Link]

Guan, J., et al. (2002). A new peptide-based urethane polymer: synthesis, biodegradation,
and potential to support cell growth in vitro. Journal of Biomedical Materials Research, 61(3),
493-503. [Link]

Zhang, J., et al. (2007). Synthesis and characterization of biodegradable polyurethane based
on poly(??-caprolactone) and L-lysine ethyl ester diisocyanate. ResearchGate. [Link]

Chemistry For Everyone. (2024, May 8). What Is Bio-based Polyurethane Foam? [Video].
YouTube. [Link]

Thevenon, A., et al. (2023). Non-Isocyanate Polyurethanes from Terpenes Using Thiourea
Organocatalysis and Thiol-Ene-Chemistry. Springer Nature. [Link]

lonescu, M. (2021). Introduction to Polyurethane Chemistry. ACS Publications. [Link]

Niesiobedzka, J., & Datta, J. (2023). Challenges and recent advances in bio-based
isocyanate production. MOST Wiedzy. [Link]

Salih, S. A., & Salimon, J. (2021). Investigating the Recent Development of Bio-based
Polyurethane Foam Produced from Renewable Resources. ResearchGate. [Link]

Niesiobedzka, J., & Datta, J. (2023). Challenges and recent advances in bio-based
isocyanate production. ResearchGate. [Link]

Guan, J., et al. (2017). Methods and compositions for making an amino acid triisocyanate.

Metatech Insights. (2024). Bio-based Isocyanate Market Share, Size, & Trend 2025-2035.
Metatech Insights. [Link]

N.A. (2024, July 10). Isocyanate Alternatives: Exploring Bio-Based Options. Patsnap. [Link]

N.A. (2024, March 17). Global Bio-based Polyurethane Market Industry Forecasts: Insights
and Growth. LinkedIn. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2570327/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2570326/
https://www.researchgate.net/publication/229049969_Synthesis_and_characterization_of_biodegradable_polyurethane_based_on_poly-caprolactone_and_L-lysine_ethyl_ester_diisocyanate
https://www.youtube.com/watch?v=F_Yw_y_n-gQ
https://communities.springernature.com/posts/non-isocyanate-polyurethanes-from-terpenes-using-thiourea-organocatalysis-and-thiol-ene-chemistry
https://pubs.acs.org/doi/10.1021/bk-2021-1383.ch001
https://mostwiedzy.pl/pl/publication/challenges-and-recent-advances-in-bio-based-isocyanate-production,179976-1
https://www.researchgate.net/publication/354518712_Investigating_the_Recent_Development_of_Bio-based_Polyurethane_Foam_Produced_from_Renewable_Resources
https://www.researchgate.net/publication/368897003_Challenges_and_recent_advances_in_bio-based_isocyanate_production
https://www.metatechinsights.com/report/bio-based-isocyanate-market
https://eureka.patsnap.com/article/isocyanate-alternatives-exploring-bio-based-options
https://www.linkedin.com/pulse/global-bio-based-polyurethane-market-industry-forecasts-yadav-gpc4c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Ghosh, S., et al. (2020). Scheme 23 Polyurethane synthesis via isocyanate-and phosgene-
free... ResearchGate. [Link]

+ Keul, H. (2007). Isocyanate-free Synthesis of (Functional) Polyureas, Polyurethanes, and
Urethane-containing Copolymers. RWTH Publications. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Challenges and recent advances in bio-based isocyanate production - Green Chemistry
(RSC Publishing) DOI:10.1039/D2GC04644J [pubs.rsc.org]

¢ 2. Challenges and recent advances in bio-based isocyanate production - Green Chemistry
(RSC Publishing) [pubs.rsc.org]

¢ 3. Making sure you're not a bot! [mostwiedzy.pl]

¢ 4. Green Polyurethanes from Renewable Isocyanates and Biobased White Dextrins - PMC
[pmc.ncbi.nim.nih.gov]

mdpi.com [mdpi.com]
pubs.acs.org [pubs.acs.org]
pubs.acs.org [pubs.acs.org]

. researchgate.net [researchgate.net]

[ ]
© ©® N o O

. researchgate.net [researchgate.net]
¢ 10. journals.caf.ac.cn [journals.caf.ac.cn]

o 11. Fatty acid-derived diisocyanate and biobased polyurethane produced from vegetable oil:
synthesis, polymerization, and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

e 12. pubs.acs.org [pubs.acs.org]
e 13.jrte.org [jrte.org]

e 14. Fully Bio-Based Thermosetting Polyurethanes from Bio-Based Polyols and Isocyanates
[mdpi.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/figure/Scheme-23-Polyurethane-synthesis-via-isocyanate-and-phosgene-free-routes-from-CO-2_fig20_342006346
https://publications.rwth-aachen.de/record/53549
https://www.benchchem.com/product/b027749?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d2gc04644j
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d2gc04644j
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d2gc04644j
https://pubs.rsc.org/en/content/articlelanding/2023/gc/d2gc04644j
https://mostwiedzy.pl/pl/publication/download/1/challenges-and-recent-advances-in-bio-based-isocyanate-production_78857.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6419239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6419239/
https://www.mdpi.com/2227-9717/13/5/1591
https://pubs.acs.org/doi/10.1021/bk-2024-1486.ch001
https://pubs.acs.org/doi/10.1021/bk-2021-1380.ch001
https://www.researchgate.net/profile/Bhausaheb_Tawade/publication/322696731_Bio-based_di_polyisocyanates_for_polyurethanes_an_overview/links/5beaff0092851c6b27bcf90f/Bio-based-di-polyisocyanates-for-polyurethanes-an-overview.pdf
https://www.researchgate.net/publication/326559263_Polyurethanes_from_vegetable_oils_and_applications_a_review
https://journals.caf.ac.cn/en/swzhxgc/article/doi/10.3969/j.issn.1673-5854.2023.01.001
https://pubmed.ncbi.nlm.nih.gov/19281152/
https://pubmed.ncbi.nlm.nih.gov/19281152/
https://pubs.acs.org/doi/abs/10.1021/bm801411w
https://www.jrte.org/wp-content/uploads/2024/10/Bio-Based-Polyurethane-Coatings.pdf
https://www.mdpi.com/2073-4360/13/8/1255
https://www.mdpi.com/2073-4360/13/8/1255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 15. Synthesis, Biodegradability, and Biocompatibility of Lysine Diisocyanate—Glucose
Polymers - PMC [pmc.ncbi.nim.nih.gov]

e 16. A new peptide-based urethane polymer: synthesis, biodegradation, and potential to
support cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]

e 17. Synthesis and characterization of biodegradable polyurethane based on poly(e-
caprolactone) and L-lysine ethyl ester diisocyanate [journal.hep.com.cn]

e 18. pubs.acs.org [pubs.acs.org]
e 19. mdpi.com [mdpi.com]

e 20. Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of
Terpene-Based Diisocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]

e 21. Isocyanate Alternatives: Exploring Bio-Based Options [eureka.patsnap.com]
e 22. metatechinsights.com [metatechinsights.com]
o 23. archivemarketresearch.com [archivemarketresearch.com]

¢ To cite this document: BenchChem. [The Future of Polyurethanes: A Technical Guide to Bio-
Based Isocyanates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027749/docs#the-future-of-polyurethanes-a-
technical-guide-to-bio-based-isocyanates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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